Cas no 1551-39-9 (Tetrafluoroisophthalic acid)

• Product Name: Tetrafluoroisophthalic acid
• CAS No: 1551-39-9
• MF: C₈H₂F₄O₄
• MW: 238.092696666718
• MDL: MFCD00042379
• CID: 41565
• PubChem ID: 87577141
• Update Time: 2025-04-18

Tetrafluoroisophthalic acid Chemical and Physical Properties

Names and Identifiers

• Tetrafluoroisophthalic acid
• 2,4,5,6-Tetrafluoroisophthalic acid
• 2,4,5,6-tetrafluorobenzene-1,3-dicarboxylic acid
• TETRAFLUOROISOPHTHALICACID
• PGRIMKUYGUHAKH-UHFFFAOYSA-N
• tetrafluoroisophthalic
• rarechem al bo 0259
• Perfluoroisophthalic acid
• tetrafluoroisophthalicacid98%
• tetrafluoroisophthalic acid 98%
• Tetrafluoroisophthalic acid, 98%
• Tetrafluoroisophthalic acid, 96%
• NSC16873
• AKOS005171600
• SCHEMBL336420
• BB 0260151
• 1551-39-9
• NSC-168733
• Tetrafluoroisophthalic Acid, >/=98%
• 2,4,5,6-Tetrafluoroisophthalic acid #
• PS-10066
• FT-0633657
• NSC168733
• MFCD00042379
• 2,4,5,6-Tetrafluoroisophthalicacid
• DTXSID00304994
• T1374
• T71846
• AC-7500
• DB-043256
• DTXCID40256125
• STK504021
• tetrafluorobenzene-1,3-dicarboxylic acid
• ALBB-006592

• MDL： MFCD00042379
• Inchi： 1S/C8H2F4O4/c9-3-1(7(13)14)4(10)6(12)5(11)2(3)8(15)16/h(H,13,14)(H,15,16)
• InChI Key： PGRIMKUYGUHAKH-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C(=C(C=1C(=O)O)F)F)F

Computed Properties

• Exact Mass: 237.98900
• Monoisotopic Mass: 237.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: powder
• Density: 1.6239 (estimate)
• Melting Point: 208.0 to 214.0 deg-C
• Boiling Point: 351.8±42.0 °C at 760 mmHg
• Flash Point: 166.6±27.9 °C
• PSA: 74.60000
• LogP: 1.63940
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Solubility: Not determined

Tetrafluoroisophthalic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)